(E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C22H18N2O5S/c1-25-19-7-13(8-20(26-2)21(19)27-3)6-15(10-23)22-24-16(11-30-22)14-4-5-17-18(9-14)29-12-28-17/h4-9,11H,12H2,1-3H3/b15-6+
• InChI Key: AVVCGMMKWPMLGW-GIDUJCDVSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C(C#N)C2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C(\C#N)/C2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H18N2O5S
• Molecular Weight: 422.5 g/mol
• CAS No.: 683250-83-1

Description

The compound (E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile is a structurally complex acrylonitrile derivative featuring a thiazole core substituted with a benzo[d][1,3]dioxol-5-yl group and a 3,4,5-trimethoxyphenyl moiety. Its synthesis typically involves a Knoevenagel condensation reaction between 2-(benzo[d][1,3]dioxol-5-yl)thiazol-2-ylacetonitrile and 3,4,5-trimethoxybenzaldehyde under catalytic triethylamine in ethanol, yielding the (E)-isomer as the predominant product due to steric and electronic stabilization .

Biological Activity

(E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile is a complex organic compound characterized by its unique structural features that suggest significant biological activity. This article explores its potential pharmacological effects, mechanisms of action, and relevant case studies.

Structural Overview

The compound consists of several key structural components:

• Thiazole Ring : Known for its role in various biological activities.
• Benzo[d][1,3]dioxole Moiety : Associated with antioxidant and anticancer properties.
• Acrylonitrile Functional Group : Implicated in diverse chemical reactivity and biological interactions.

This unique combination may enhance the compound's ability to interact with biological targets, leading to potential therapeutic applications.

Anticancer Properties

The anticancer potential of compounds similar to (E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile has been documented in various studies. For instance:

• Case Study 1 : A related compound exhibited significant antitumor activity with IC50 values lower than standard drugs like doxorubicin across several cancer cell lines (HepG2, HCT116, MCF7), indicating a promising therapeutic profile .

Compound	Cell Line	IC50 (µM)	Reference
Doxorubicin	HepG2	7.46
Doxorubicin	HCT116	8.29
Doxorubicin	MCF7	4.56
Test Compound	HepG2	2.38
Test Compound	HCT116	1.54
Test Compound	MCF7	4.52

The mechanisms through which this compound exerts its biological effects are still under investigation but may include:

• Inhibition of EGFR : Similar compounds have shown to inhibit the epidermal growth factor receptor (EGFR), which is crucial in cancer proliferation.
• Induction of Apoptosis : Studies have suggested that such compounds can trigger apoptotic pathways in cancer cells by affecting mitochondrial proteins like Bax and Bcl-2 .

Pharmacological Predictions

Computer-aided drug design has predicted that (E)-2-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile could interact with multiple biological targets due to its structural complexity. This suggests a broad spectrum of potential pharmacological activities beyond anticancer effects, including:

• Antioxidant Activity : The benzo[d][1,3]dioxole moiety is known for its antioxidant properties, which may contribute to cellular protection against oxidative stress.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Acrylonitrile Derivatives

The structural uniqueness of the target compound lies in its hybrid aryl-thiazole-acrylonitrile framework. Key comparisons with similar compounds include:

Compound	Core Structure	Substituents	Key Properties	Reference
Target compound	Thiazole-acrylonitrile	Benzo[d][1,3]dioxol-5-yl (A-ring); 3,4,5-trimethoxyphenyl (B-ring)	Enhanced planarity; potential anticancer activity (inferred from trimethoxyphenyl)
(E)-3-(Benzo[b]thiophen-2-yl)-2-(3,4,5-trimethoxyphenyl)acrylonitrile	Thiophene-acrylonitrile	Benzo[b]thiophen-2-yl (A-ring); 3,4,5-trimethoxyphenyl (B-ring)	Reduced planarity due to thiophene vs. thiazole; moderate cytotoxicity
(Z)-2-(Benzo[d][1,3]dioxol-5-yl)-2-phenylacrylonitrile	Acrylonitrile	Benzo[d][1,3]dioxol-5-yl (A-ring); phenyl (B-ring)	Lower steric hindrance; weaker bioactivity compared to trimethoxy analogs
(E)-3-(1,3-Benzodioxol-5-ylamino)-2-[4-(3,4-dichlorophenyl)thiazol-2-yl]prop-2-enenitrile	Thiazole-acrylonitrile	1,3-Benzodioxol-5-ylamino (A-ring); 3,4-dichlorophenyl (B-ring)	Dichlorophenyl enhances hydrophobicity; unknown bioactivity

Key Observations :

• Thiazole vs. Thiophene : The thiazole ring in the target compound introduces nitrogen-based hydrogen-bonding capacity, absent in thiophene derivatives, which may influence solubility and target binding .

Heterocyclic Core Modifications

Comparisons with triazole- and pyrazole-containing analogs highlight the impact of heterocycle choice on physicochemical properties:

Compound	Heterocycle	Substituents	Bioactivity	Reference
4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)thiazole	Triazole-thiazole hybrid	Fluorophenyl groups	Isostructural packing (triclinic); planar conformation except for one fluorophenyl
(E)-3-Allylsulfanyl-N-(4-methoxybenzylidene)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine	Triazole	3,4,5-Trimethoxyphenyl; allylsulfanyl	Antifungal and anticancer activity reported
Target compound	Thiazole	Benzo[d][1,3]dioxol-5-yl; 3,4,5-trimethoxyphenyl	Predicted tubulin-binding activity via PASS Online

Key Observations :

• The 3,4,5-trimethoxyphenyl group is a common pharmacophore in both triazole and thiazole derivatives, but its positioning relative to the heterocycle influences bioactivity. For example, in triazole derivatives, this group enhances antifungal activity, while in thiazole-acrylonitriles, it may target microtubules .